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Compound of Interest

Compound Name: 7-Octenyltrichlorosilane

Cat. No.: B132810 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a comprehensive overview of 7-Octenyltrichlorosilane,

a versatile organosilicon compound. This document details its chemical and physical

properties, synthesis, and key applications in scientific research, with a focus on its role in

surface modification and biomaterial development.

Core Properties and Data
7-Octenyltrichlorosilane is an organosilicon compound recognized for its bifunctional nature,

possessing a terminal octenyl group and a reactive trichlorosilyl group.[1] This structure allows

it to act as a bridge between organic and inorganic materials.[2] Its chemical formula is

C8H15Cl3Si, and it has a molecular weight of approximately 245.6 g/mol .[2][3]
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Property Value Source

Molecular Formula C8H15Cl3Si [2][3]

Molecular Weight 245.6 g/mol [2][3]

IUPAC Name trichloro(oct-7-enyl)silane [2][3]

CAS Number 52217-52-4 [2][3]

Boiling Point 223-224 °C [4][5]

Density 1.07 g/mL at 25 °C [4][5]

Refractive Index n20/D 1.458 [4]

Synthesis of 7-Octenyltrichlorosilane
A common method for the synthesis of 7-Octenyltrichlorosilane involves the hydrosilylation of

1,7-octadiene with trichlorosilane. The following is a representative experimental protocol.

Experimental Protocol: Hydrosilylation of 1,7-Octadiene
Materials:

1,7-octadiene (660 g, 6 mole)

Trichlorosilane (220 g, 1.62 mole)

Procedure:

In a suitable reaction vessel, 660 g (6 moles) of 1,7-octadiene is stirred at 35°C.

Slowly, 220 g (1.62 moles) of trichlorosilane is added to the stirred 1,7-octadiene over a

period of 20 minutes.

Following the addition, the reaction mixture is heated to 50°C for 24 hours to ensure the

completion of the hydrosilylation reaction.

After the reaction period, the mixture is subjected to fractional distillation to isolate the

product.
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Expected Yield:

7-Octenyltrichlorosilane: 322 g (82% yield)

By-product (1,8-bis-trichlorosilyl octane): 24 g (12% yield)

Key Applications in Research and Development
7-Octenyltrichlorosilane is a valuable tool in various research applications, primarily due to its

ability to functionalize surfaces.[2]

Surface Modification: The trichlorosilane group readily reacts with hydroxyl groups on the

surfaces of inorganic materials like glass, silica, and metal oxides to form stable siloxane

bonds.[1][2] This covalently links the octenyl group to the surface, which can then be used to

introduce specific functionalities.

Biomaterial Development: By modifying surfaces to enhance biocompatibility, for example by

attaching polyethylene glycol (PEG) to the octenyl chain, this compound can be used to

improve cell adhesion and growth on biomaterials.[2] It is instrumental in creating self-

assembled monolayers (SAMs) which are highly ordered molecular layers that can alter the

surface properties of materials for applications like orthopedic implants.

Hydrophobic Coatings: The inherent hydrophobicity of the octenyl group allows for the

creation of water-repellent surfaces, which is useful in microfluidics, biosensors, and for

developing self-cleaning surfaces.[2]

Adhesion Promotion: It serves as an effective adhesion promoter between organic polymers

and inorganic substrates in coatings and composite materials.[2]

Synthesis Workflow
The following diagram illustrates the synthesis process of 7-Octenyltrichlorosilane.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 5 Tech Support

https://www.benchchem.com/product/b132810?utm_src=pdf-body
https://www.benchchem.com/product/b132810?utm_src=pdf-body
https://www.smolecule.com/products/s595871
https://www.benchchem.com/jp/product/b132810
https://www.smolecule.com/products/s595871
https://www.smolecule.com/products/s595871
https://www.smolecule.com/products/s595871
https://www.smolecule.com/products/s595871
https://www.benchchem.com/product/b132810?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b132810?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Reactants

Reaction Process Purification

Products

1,7-Octadiene

Mix at 35°C

Trichlorosilane

Heat at 50°C for 24h Fractional Distillation

7-Octenyltrichlorosilane

1,8-bis-trichlorosilyl octane

Click to download full resolution via product page

Caption: Synthesis of 7-Octenyltrichlorosilane.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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